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Compound of Interest

Compound Name:

4-[Methyl(4-

methylphenyl)amino]benzaldehyd

e

CAS No.: 1456486-66-0

Cat. No.: B2542843

Get Quote

Executive Summary & Chemical Profile[1]
4-[Methyl(4-methylphenyl)amino]benzaldehyde serves as a critical D-π-A (Donor-π-

Acceptor) building block. Unlike simple anilines used in diazonium coupling, this molecule

provides a pre-formed "Push-Pull" electronic system. The tertiary amino group (N-methyl-N-

tolyl) acts as the strong electron donor, while the aldehyde group serves as the reactive handle

for chain extension or acceptor attachment.

Key Applications
Styryl/Methine Dyes: Condensation with active methylene compounds (e.g., malononitrile) to

form neutral disperse dyes with high extinction coefficients.

Hydrazone-Azo Hybrids: Reaction with hydrazines to form hydrazones, which exist in

equilibrium with azo tautomers, often used in metal-complex dyes.
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Fluorescent Probes: The rigid donor-acceptor framework exhibits solvatochromic

fluorescence, useful in lipid membrane studies.

Chemical Specifications
Property Specification

IUPAC Name 4-[Methyl(4-methylphenyl)amino]benzaldehyde

CAS Number
1456486-66-0 (Specific); Note: Often confused

with Bis-tolyl analog (42906-19-4)

Molecular Formula C₁₅H₁₅NO

Molecular Weight 225.29 g/mol

Appearance Pale yellow to greenish-yellow crystalline solid

Solubility
Soluble in DCM, Chloroform, DMF; Insoluble in

Water

(Abs)
~340–360 nm (in MeOH, precursor); Shifts to

>450 nm in dyes

Mechanistic Insight: The "Push-Pull" System
The utility of this aldehyde lies in its electronic structure. The nitrogen lone pair donates

electron density into the phenyl ring, which is then pulled by the aldehyde (or derived acceptor).

Why not standard Azo Coupling? Standard azo dyes are made by diazotizing a primary

amine (

). This compound is a tertiary amine (

) and cannot be diazotized. Instead, it acts as the electrophilic partner (via the aldehyde) in
condensation reactions.

The Azo-Hydrazone Tautomerism: When reacted with phenylhydrazine, the resulting product

can exist as a hydrazone or an azo tautomer:

This pathway allows the inclusion of the "azo" (
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) functionality using this aldehyde.

Mechanistic Pathway Diagram
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Click to download full resolution via product page

Figure 1: Synthetic divergence from the aldehyde intermediate. The Vilsmeier-Haack route

generates the aldehyde, which is then diverted to either Styryl (Methine) or Hydrazone-Azo

dyes.

Experimental Protocols
Protocol A: Synthesis of the Aldehyde Intermediate
Method: Vilsmeier-Haack Formylation.[1][2] Objective: Install the aldehyde group at the para

position of N-methyl-N-(p-tolyl)aniline.

Reagents:

N-Methyl-N-(p-tolyl)aniline (1.0 eq)

Phosphorus Oxychloride (

) (1.2 eq)

Dimethylformamide (DMF) (Excess, solvent/reagent)[2]

Sodium Acetate (aq) for neutralization.

Step-by-Step:
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Vilsmeier Complex Formation: In a dry 3-neck flask under

, cool DMF (5-10 mL/g substrate) to 0°C. Add

dropwise over 20 mins. Caution: Exothermic.[1] Stir for 30 mins to form the chloroiminium
salt (Vilsmeier reagent).

Addition: Dissolve N-Methyl-N-(p-tolyl)aniline in minimal DMF. Add this solution dropwise to

the Vilsmeier reagent at 0-5°C.[1]

Reaction: Warm to 80-90°C and stir for 3-4 hours. Monitor via TLC (Hexane:EtOAc 8:2). The

spot should shift to a lower

(more polar aldehyde) and glow under UV.

Hydrolysis: Cool to room temperature. Pour the mixture onto crushed ice (~500g). The

solution will be acidic.[1]

Neutralization: Slowly add saturated Sodium Acetate solution until pH ~7. A yellow precipitate

will form.

Purification: Filter the solid. Recrystallize from Ethanol or Ethanol/Water (9:1).

Yield Target: 75-85%

Characterization:

NMR (CDCl

): Look for singlet at ~9.7-9.9 ppm (CHO).

Protocol B: Synthesis of Styryl (Methine) Dyes
Method: Knoevenagel Condensation. Context: This is the standard industrial route for

"Disperse" dyes using this aldehyde.

Reagents:

4-[Methyl(4-methylphenyl)amino]benzaldehyde (1.0 eq)
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Malononitrile (1.1 eq) (or Ethyl cyanoacetate for different shade)

Catalyst: Piperidine (3-5 drops)

Solvent: Ethanol or Acetonitrile

Step-by-Step:

Setup: Dissolve the aldehyde (e.g., 2.25 g, 10 mmol) and malononitrile (0.73 g, 11 mmol) in

Ethanol (20 mL).

Catalysis: Add catalytic piperidine. The solution often darkens immediately (orange/red).

Reflux: Heat to reflux (78°C) for 1-3 hours.

Self-Validation: Product usually precipitates during reflux or upon cooling.

Workup: Cool to 0°C. Filter the colored solid. Wash with cold ethanol.

Result: A bright red/orange solid (Dicyanovinyl derivative).

Mechanism:[3][4] The active methylene of malononitrile attacks the aldehyde carbonyl,

eliminating water.

Protocol C: Synthesis of Hydrazone-Azo Hybrids
Method: Condensation with Hydrazines. Context: Creates the

linkage, which tautomerizes to the azo form

.

Reagents:

Aldehyde Intermediate (1.0 eq)

2,4-Dinitrophenylhydrazine (2,4-DNPH) or Phenylhydrazine (1.1 eq)

Catalyst: Acetic Acid (cat.)
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Step-by-Step:

Dissolution: Dissolve the aldehyde in warm Ethanol.

Addition: Add the hydrazine reagent. If using 2,4-DNPH, dissolve it in minimal

/Ethanol first (Brady's reagent preparation).

Reaction: Reflux for 30-60 minutes.

Precipitation: The product typically crashes out as a deep red/brown solid.

Purification: Recrystallize from DMF/Ethanol.

Characterization & Troubleshooting
Data Summary Table

Compound Appearance NMR Key Signals

UV-Vis (

)

Aldehyde Yellow Solid 9.75 (s, 1H, CHO),

6.8-7.7 (Ar-H)
~355 nm

Styryl Dye Red/Orange Solid 7.8-8.0 (s, 1H, Vinyl -

CH=)
480-520 nm

Hydrazone Dark Red Solid 8.3-8.6 (s, 1H, -

CH=N-)
400-450 nm

Troubleshooting Guide
Low Yield in Vilsmeier Step: Ensure reagents are anhydrous. Moisture destroys the

chloroiminium intermediate. If the product is an oil, scratch the flask with a glass rod or seed

with a crystal to induce precipitation.

No Reaction in Dye Synthesis: If using weaker active methylenes (e.g., ethyl acetate), switch

to a stronger base (NaOEt) or use microwave irradiation (100W, 5 min) to accelerate
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kinetics.

Purification Issues: These dyes are highly lipophilic. If recrystallization fails, use Column

Chromatography (Silica Gel, Hexane:DCM gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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